![molecular formula C24H23NO3 B2558172 N-(2-benzoyl-4-methylphenyl)-2-(4-ethoxyphenyl)acetamide CAS No. 923371-59-9](/img/structure/B2558172.png)
N-(2-benzoyl-4-methylphenyl)-2-(4-ethoxyphenyl)acetamide
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Description
N-(2-benzoyl-4-methylphenyl)-2-(4-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C24H23NO3 and its molecular weight is 373.452. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Evaluation for Medical Applications
- Synthesis and Antiproliferative Effects : A study on the synthesis and evaluation of novel benzophenone-thiazole derivatives for potent VEGF-A inhibition has been conducted. These compounds, including variations similar to N-(2-benzoyl-4-methylphenyl)-2-(4-ethoxyphenyl)acetamide, have shown promising antiproliferative effects through VEGF-A inhibition, indicating potential applications in cancer treatment (Prashanth et al., 2014).
Chemical Process Optimization
- Chemoselective Acetylation : Research on chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, which could be an intermediate step in the synthesis of compounds like this compound, has been optimized using immobilized lipase, highlighting advancements in synthetic methodologies that could be relevant for producing such compounds efficiently (Magadum & Yadav, 2018).
Environmental and Agricultural Applications
- Adsorption and Efficacy in Soil : A study discussed the adsorption, mobility, and efficacy of related acetamide herbicides influenced by soil properties, which could suggest environmental behaviors of similar compounds (Peter & Weber, 1985).
Metabolic and Toxicological Insights
- Comparative Metabolism : Investigations into the metabolism of chloroacetamide herbicides and their metabolites in human and rat liver microsomes may provide insights into the metabolic pathways and toxicological profiles of similar compounds, including this compound (Coleman et al., 2000).
Photocatalytic and Environmental Degradation
- Photocatalytic Degradation : Research on the photocatalytic degradation of paracetamol, a known acetamide, on TiO2 nanoparticles under UV and sunlight irradiation may offer insights into environmental degradation pathways for related acetamides, contributing to understanding their environmental stability and degradation mechanisms (Jallouli et al., 2017).
Properties
IUPAC Name |
N-(2-benzoyl-4-methylphenyl)-2-(4-ethoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23NO3/c1-3-28-20-12-10-18(11-13-20)16-23(26)25-22-14-9-17(2)15-21(22)24(27)19-7-5-4-6-8-19/h4-15H,3,16H2,1-2H3,(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWYQZTAWCXRFBT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)CC(=O)NC2=C(C=C(C=C2)C)C(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.